4-(6-Methylpyridazin-3-yl)-1-phenylpiperazin-2-one

• IUPAC Name: 4-(6-methylpyridazin-3-yl)-1-phenylpiperazin-2-one
• InChI: InChI=1S/C15H16N4O/c1-12-7-8-14(17-16-12)18-9-10-19(15(20)11-18)13-5-3-2-4-6-13/h2-8H,9-11H2,1H3
• InChI Key: WMTYUACJBQWNLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCN(C(=O)C2)C3=CC=CC=C3
• Molecular Formula: C15H16N4O
• Molecular Weight: 268.31 g/mol

Description

4-(6-Methylpyridazin-3-yl)-1-phenylpiperazin-2-one is a heterocyclic compound that features a pyridazine ring fused with a piperazine moiety. This compound is of interest due to its potential pharmacological activities and applications in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(6-Methylpyridazin-3-yl)-1-phenylpiperazin-2-one typically involves the reaction of 6-methylpyridazine with phenylpiperazine under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve the desired product with high yield and purity.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(6-Methylpyridazin-3-yl)-1-phenylpiperazin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced derivatives of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired product and include temperature control, pH adjustment, and the use of specific solvents.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

4-(6-Methylpyridazin-3-yl)-1-phenylpiperazin-2-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(6-Methylpyridazin-3-yl)-1-phenylpiperazin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

Similar Compounds

Pyridazinone Derivatives: Compounds like 6-(4-(2-fluorophenyl)piperazin-1-yl)-3(2H)-pyridazinone exhibit similar pharmacological activities.

Phenylpiperazine Derivatives: These compounds share structural similarities and may have overlapping biological activities.

Uniqueness

4-(6-Methylpyridazin-3-yl)-1-phenylpiperazin-2-one is unique due to its specific combination of the pyridazine and piperazine moieties, which may confer distinct pharmacological properties compared to other similar compounds.

This compound’s unique structure and potential applications make it a valuable subject of study in various scientific fields